Cas no 1267072-76-3 (3-(2,4-Dimethylphenyl)-4-methylbenzoic acid)

• Product Name: 3-(2,4-Dimethylphenyl)-4-methylbenzoic acid
• CAS No: 1267072-76-3
• MF: C₁₆H₁₆O₂
• MW: 240.297044754028
• MDL: MFCD19324011
• CID: 5607464
• PubChem ID: 79017650
• Update Time: 2023-09-03

3-(2,4-Dimethylphenyl)-4-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 1267072-76-3
• 3-(2,4-dimethylphenyl)-4-methylbenzoic acid
• EN300-841983
• AKOS017551807
• 3-(2,4-Dimethylphenyl)-4-methylbenzoic acid

• MDL： MFCD19324011
• Inchi： 1S/C16H16O2/c1-10-4-7-14(12(3)8-10)15-9-13(16(17)18)6-5-11(15)2/h4-9H,1-3H3,(H,17,18)
• InChI Key： CFAOREMRATVRED-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(C)=C(C=1)C1C=CC(C)=CC=1C)=O

Computed Properties

• Exact Mass: 240.115029749g/mol
• Monoisotopic Mass: 240.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives